6-Thioguanosine Triphosphate Triethylamine Salt
6-Thioguanosine Triphosphate Triethylamine Salt
Brand Name:
Vulcanchem
CAS No.:
17670-19-8
VCID:
VC0152399
InChI:
InChI=1S/C10H16N5O13P3S/c11-10-13-7-4(8(32)14-10)12-2-15(7)9-6(17)5(16)3(26-9)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-3,5-6,9,16-17H,1H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,32)/t3-,5-,6-,9+/m1/s1
SMILES:
C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)NC(=NC2=S)N
Molecular Formula:
C10H16N5O13P3S
Molecular Weight:
539.25 g/mol
6-Thioguanosine Triphosphate Triethylamine Salt
CAS No.: 17670-19-8
Reference Standards
VCID: VC0152399
Molecular Formula: C10H16N5O13P3S
Molecular Weight: 539.25 g/mol
CAS No. | 17670-19-8 |
---|---|
Product Name | 6-Thioguanosine Triphosphate Triethylamine Salt |
Molecular Formula | C10H16N5O13P3S |
Molecular Weight | 539.25 g/mol |
IUPAC Name | [[(2R,3S,4R,5S)-5-(2-amino-6-sulfanylidene-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C10H16N5O13P3S/c11-10-13-7-4(8(32)14-10)12-2-15(7)9-6(17)5(16)3(26-9)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-3,5-6,9,16-17H,1H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,32)/t3-,5-,6-,9+/m1/s1 |
Standard InChIKey | QENYANNAQSWPLM-BDXYJKHTSA-N |
Isomeric SMILES | C1=NC2=C(N1[C@@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)NC(=NC2=S)N |
SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)NC(=NC2=S)N |
Canonical SMILES | C1=NC2=C(N1C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)NC(=NC2=S)N |
Synonyms | 2-Amino-9-β-D-ribofuranosyl-9H-purine-6(1H)-thione 5’-(Tetrahydrogen Triphosphate) Triethylamine Salt; 6-Mercapto-GTP; 6-Mercaptoguanosine 5’-Triphosphate Triethylamine Salt; 6-Thio-GTP; 6-Thioguanosine 5’-Triphosphate Triethylamine Salt; ((2R,3S,4R, |
PubChem Compound | 3036888 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume